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Compound of Interest

Compound Name: Ochnaflavone

Cat. No.: B1238491

Audience: Researchers, scientists, and drug development professionals.

Introduction: Ochnaflavone is a naturally occurring biflavonoid where two flavonoid units,
apigenin and luteolin, are connected by a diaryl ether linkage.[1] This structural feature is
crucial for its significant biological activities, which include anticancer, anti-inflammatory, and
antiviral properties.[1][2] The synthesis of Ochnaflavone presents a considerable challenge,
with the strategic formation of the C-O-C diaryl ether bond being one of the most critical steps.
[1][3][4] These notes detail the primary techniques and protocols for constructing this key
linkage, focusing on the successful total synthesis of Ochnaflavone.

Primary Technique: Nucleophilic Aromatic
Substitution (SnAr)

The most successfully reported method for creating the diaryl ether linkage in Ochnaflavone
synthesis is through a nucleophilic aromatic substitution (SnAr) reaction.[1] This approach
circumvents the harsh conditions and inconsistencies associated with other methods like the
Ullimann condensation.[1][4] The strategy involves the reaction of a phenol with an activated
aryl halide. In the total synthesis of Ochnaflavone, this was achieved by reacting isovanillin
with 4-fluorobenzaldehyde under basic conditions to produce the key diaryl ether intermediate.

[1]

Logical Workflow for Ochnaflavone Synthesis
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The overall synthesis is a multi-step process that begins with the crucial formation of the diaryl
ether, followed by the construction of the biflavonoid scaffold.
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Starting Materials
(Isovanillin & 4-Fluorobenzaldehyde)

Step 1: Diaryl Ether Formation
(Nucleophilic Aromatic Substitution)

Diaryl Ether Intermediate
(Aldehyde 4)

Step 2: Chalcone Formation
(Claisen-Schmidt Condensation)

B0% Yield

Dimeric Chalcone 6

'

Step 3: Oxidative Cyclization

0% Yield

Protected Ochnaflavone 7

Step 4: Demethylation

Final Product
(Ochnaflavone 1)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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